5a-amino-7-methyl-6-oxido-5,8-dihydro-4H-pyrrolo[2,3-g][2,1,3]benzoxadiazol-6-ium-8a-ol

• CAS RN: 164355-82-2
• Molecular Formula: C9H12N4O3
• Molecular Weight: 224.22 g/mol
• IUPAC Name: 5a-amino-7-methyl-6-oxido-5,8-dihydro-4H-pyrrolo[2,3-g][2,1,3]benzoxadiazol-6-ium-8a-ol
• InChI: InChI=1S/C9H12N4O3/c1-5-4-8(14)7-6(11-16-12-7)2-3-9(8,10)13(5)15/h14H,2-4,10H2,1H3
• InChI Key: TZPMRHXGKBJIGV-UHFFFAOYSA-N
• SMILES: CC1=[N+](C2(CCC3=NON=C3C2(C1)O)N)[O-]
• synonyms: 8aH-Pyrrolo[3,2-e]-2,1,3-benzoxadiazol-8a-ol,5a-amino-4,5,5a,8-tetrahydro-7-methyl-,6-oxide(9CI)

Description

5a-amino-7-methyl-6-oxido-5,8-dihydro-4H-pyrrolo[2,3-g][2,1,3]benzoxadiazol-6-ium-8a-ol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for a variety of research applications.

Mechanism Of Action

The mechanism of action of 5a-amino-7-methyl-6-oxido-5,8-dihydro-4H-pyrrolo[2,3-g][2,1,3]benzoxadiazol-6-ium-8a-ol is complex and not fully understood. This compound has been shown to interact with a variety of cellular signaling pathways, leading to changes in cellular function and behavior. Further research is needed to fully elucidate the mechanism of action of this compound.

Biochemical And Physiological Effects

5a-amino-7-methyl-6-oxido-5,8-dihydro-4H-pyrrolo[2,3-g][2,1,3]benzoxadiazol-6-ium-8a-ol has been shown to exhibit a range of biochemical and physiological effects. These effects include the modulation of cellular signaling pathways, changes in gene expression, and alterations in cellular behavior. Further research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages And Limitations For Lab Experiments

One advantage of using 5a-amino-7-methyl-6-oxido-5,8-dihydro-4H-pyrrolo[2,3-g][2,1,3]benzoxadiazol-6-ium-8a-ol in lab experiments is its ability to modulate cellular signaling pathways. This makes it a useful tool for investigating the role of specific signaling pathways in cellular function and behavior. However, one limitation of using this compound is its complex mechanism of action, which can make it difficult to interpret experimental results.

Future Directions

There are many potential future directions for research involving 5a-amino-7-methyl-6-oxido-5,8-dihydro-4H-pyrrolo[2,3-g][2,1,3]benzoxadiazol-6-ium-8a-ol. Some possible future directions include the investigation of its potential as a therapeutic agent for the treatment of various diseases, the development of new drugs based on its structure, and the further elucidation of its mechanism of action. Additionally, this compound could be used to investigate the role of specific signaling pathways in disease mechanisms, and to develop new diagnostic tools for the early detection of disease.

Synthesis Methods

The synthesis of 5a-amino-7-methyl-6-oxido-5,8-dihydro-4H-pyrrolo[2,3-g][2,1,3]benzoxadiazol-6-ium-8a-ol can be achieved through a multi-step process involving the reaction of various starting materials. The synthesis of this compound requires careful attention to detail and a thorough understanding of the chemical reactions involved.

Scientific Research Applications

The potential applications of 5a-amino-7-methyl-6-oxido-5,8-dihydro-4H-pyrrolo[2,3-g][2,1,3]benzoxadiazol-6-ium-8a-ol in scientific research are vast and varied. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for a variety of research applications. Some potential research applications include the study of cellular signaling pathways, the development of new drugs, and the investigation of disease mechanisms.